Cas no 852135-59-2 (N-(2,2-diethoxyethyl)-3-methyl-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-carboxamide)

N-(2,2-diethoxyethyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide is a specialized heterocyclic compound featuring an imidazothiazole core functionalized with a 3-nitrophenyl group and a carboxamide side chain. Its structural complexity offers potential utility in medicinal chemistry and pharmaceutical research, particularly as a scaffold for developing bioactive molecules. The presence of the nitro group and diethoxyethyl moiety enhances its reactivity, making it a versatile intermediate for further derivatization. This compound may exhibit favorable properties for applications in drug discovery, such as target binding affinity or metabolic stability. Its synthesis and characterization are of interest to researchers exploring novel therapeutic agents or chemical probes.
N-(2,2-diethoxyethyl)-3-methyl-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-carboxamide structure
852135-59-2 structure
Product Name:N-(2,2-diethoxyethyl)-3-methyl-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-carboxamide
CAS No:852135-59-2
MF:C19H22N4O5S
MW:418.466783046722
CID:5790353
PubChem ID:40499701
Update Time:2025-08-03

N-(2,2-diethoxyethyl)-3-methyl-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,2-diethoxyethyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide
    • F0650-0370
    • N-(2,2-diethoxyethyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b]thiazole-2-carboxamide
    • AKOS001835824
    • 852135-59-2
    • Imidazo[2,1-b]thiazole-2-carboxamide, N-(2,2-diethoxyethyl)-3-methyl-6-(3-nitrophenyl)-
    • N-(2,2-diethoxyethyl)-3-methyl-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-carboxamide
    • Inchi: 1S/C19H22N4O5S/c1-4-27-16(28-5-2)10-20-18(24)17-12(3)22-11-15(21-19(22)29-17)13-7-6-8-14(9-13)23(25)26/h6-9,11,16H,4-5,10H2,1-3H3,(H,20,24)
    • InChI Key: HZBQIDNTCIHQOB-UHFFFAOYSA-N
    • SMILES: S1C2=NC(C3C=CC=C(C=3)[N+](=O)[O-])=CN2C(C)=C1C(NCC(OCC)OCC)=O

Computed Properties

  • Exact Mass: 418.13109099g/mol
  • Monoisotopic Mass: 418.13109099g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 8
  • Complexity: 571
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 139Ų

Experimental Properties

  • Density: 1.39±0.1 g/cm3(Predicted)
  • pka: 12.32±0.46(Predicted)

N-(2,2-diethoxyethyl)-3-methyl-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-carboxamide Pricemore >>

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Additional information on N-(2,2-diethoxyethyl)-3-methyl-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-carboxamide

Comprehensive Overview of N-(2,2-diethoxyethyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide (CAS No. 852135-59-2)

The compound N-(2,2-diethoxyethyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide (CAS No. 852135-59-2) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an imidazo[2,1-b][1,3]thiazole core and a 3-nitrophenyl substituent, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery targeting resistant pathogens and cancer therapies.

In recent years, the demand for novel heterocyclic compounds like 852135-59-2 has surged due to their versatility in medicinal chemistry. The diethoxyethyl side chain enhances solubility, while the nitrophenyl group contributes to electronic properties critical for binding affinity. This balance of hydrophilicity and lipophilicity is a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) optimization, a key focus area for modern drug developers. Discussions on platforms like PubMed and ResearchGate often highlight such structural features as pivotal for bioavailability enhancement.

The synthesis of N-(2,2-diethoxyethyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide typically involves multi-step reactions, including cyclization and amide coupling, which are frequently searched topics in organic chemistry forums. Its CAS No. 852135-59-2 serves as a unique identifier in chemical databases like SciFinder and Reaxys, where users often query "imidazothiazole derivatives" or "nitrophenyl-based bioactive molecules". These keywords reflect the compound’s relevance in high-throughput screening libraries.

From an industrial perspective, scalability and green chemistry approaches for producing 852135-59-2 are under exploration. Environmental concerns have driven searches for solvent-free synthesis or catalytic methods, linking this compound to broader sustainability trends. Patent analyses reveal growing interest in its analogs for crop protection, addressing global needs for safer agrochemicals—a topic frequently covered in journals like Journal of Agricultural and Food Chemistry.

In conclusion, N-(2,2-diethoxyethyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide exemplifies innovation at the intersection of chemistry and life sciences. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in contexts like structure-activity relationship (SAR) studies and fragment-based drug design. As scientific communities prioritize precision medicine and sustainable chemistry, compounds like CAS No. 852135-59-2 will remain pivotal in advancing these fields.

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